Cas no 1361481-97-1 (2-Chloro-3-(2,4-dichlorophenyl)-5-methoxypyridine)

• Product Name: 2-Chloro-3-(2,4-dichlorophenyl)-5-methoxypyridine
• CAS No: 1361481-97-1
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926245
• Update Time: 2025-06-11

2-Chloro-3-(2,4-dichlorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,4-dichlorophenyl)-5-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-8-5-10(12(15)16-6-8)9-3-2-7(13)4-11(9)14/h2-6H,1H3
• InChI Key： SSUNRMLSZOFFBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(2,4-dichlorophenyl)-5-methoxypyridine

2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine: A Comprehensive Overview

The compound with CAS No. 1361481-97-1, commonly referred to as 2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique pyridine ring structure, which serves as a foundational framework for various functional groups. The presence of chlorine atoms at specific positions on the ring, along with a methoxy group, contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to interact with biological targets such as enzymes and receptors. The 2-chloro substitution in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development. Additionally, the 2,4-dichlorophenyl group attached to the pyridine ring introduces electronic effects that can modulate the compound's reactivity and selectivity in various biochemical environments.

One of the most notable advancements in the synthesis of 2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine involves the use of microwave-assisted reactions. This method has been demonstrated to significantly reduce reaction times while maintaining high yields and purity levels. Researchers have also explored the use of catalytic systems to optimize the formation of this compound, particularly focusing on transition metal catalysts that facilitate efficient coupling reactions.

The biological activity of this compound has been extensively studied, with particular emphasis on its potential as an antimicrobial agent. Experimental data indicate that 2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine exhibits potent activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve interference with cellular membrane integrity and inhibition of essential enzymatic pathways. These findings underscore its potential utility in developing novel antibiotics or antifungal therapies.

In addition to its pharmacological applications, this compound has also found relevance in agrochemical research. Its ability to inhibit plant pathogens makes it a candidate for use in crop protection products. Recent field trials have demonstrated its efficacy in controlling fungal infections in staple crops such as wheat and rice, without adverse effects on plant growth or soil health.

From a synthetic perspective, the versatility of 2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine lies in its ability to undergo further functionalization. Chemists have successfully appended additional substituents to the pyridine ring, leading to derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, the introduction of electron-withdrawing groups has been shown to increase the compound's lipophilicity, thereby enhancing its ability to cross cellular membranes.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This property is particularly advantageous for its use in agricultural settings, where environmental safety is a critical concern.

In conclusion, 2-Chloro-3-(2,4-Dichlorophenyl)-5-Methoxypyridine represents a significant advancement in organic synthesis and biotechnology. Its unique chemical structure, coupled with promising biological activity and favorable environmental profile, positions it as a valuable tool in drug discovery and agrochemical development. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in addressing global health and agricultural challenges.